Cas no 91862-45-2 (6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE)

• Product Name: 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE
• CAS No: 91862-45-2
• MF: C₈H₇ClN₂O₃S
• MW: 246.670779466629
• MDL: MFCD09701279
• CID: 1971186
• PubChem ID: 76846985
• Update Time: 2025-05-21

6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE
• 6-chloro-3-oxoisoindoline-5-sulfonamide
• DB-263834
• 91862-45-2
• 1h-isoindole-5-sulfonamide,6-chloro-2,3-dihydro-3-oxo-
• SB39920
• 6-CHLORO-3-OXO-1,2-DIHYDROISOINDOLE-5-SULFONAMIDE

• MDL： MFCD09701279
• Inchi： 1S/C8H7ClN2O3S/c9-6-1-4-3-11-8(12)5(4)2-7(6)15(10,13)14/h1-2H,3H2,(H,11,12)(H2,10,13,14)
• InChI Key： MSHOYLKMKKIPTK-UHFFFAOYSA-N
• SMILES： ClC1=CC2CNC(C=2C=C1S(N)(=O)=O)=O

Computed Properties

• Exact Mass: 245.9865910Da
• Monoisotopic Mass: 245.9865910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE

Comprehensive Overview of 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE (CAS No. 91862-45-2)

6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE, with the CAS number 91862-45-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of isoinodole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both sulfonamide and chloro functional groups in its structure makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential role as a building block for designing novel therapeutics, especially in the context of enzyme inhibition and targeted drug delivery.

In recent years, the demand for high-purity intermediates like 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE has surged due to advancements in precision medicine and bioconjugation techniques. This compound's unique molecular scaffold allows for modifications that can enhance binding affinity to specific biological targets. For instance, its sulfonamide group is often exploited in the development of carbonic anhydrase inhibitors, a hot topic in oncology and neurology research. Additionally, its chloro substituent provides a reactive site for further cross-coupling reactions, making it a favorite among synthetic chemists.

The synthesis and characterization of CAS 91862-45-2 have been extensively documented in peer-reviewed journals, highlighting its stability under controlled conditions and compatibility with green chemistry principles. Environmental concerns and the push for sustainable synthesis have led to innovations in producing this compound with minimal waste. Companies specializing in custom synthesis often list 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE as a key offering, catering to the growing needs of contract research organizations (CROs) and academic labs.

From an analytical perspective, 91862-45-2 is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure that the compound meets the stringent requirements of pharmaceutical-grade materials. The compound's solubility profile—moderate in polar solvents like DMSO and methanol—makes it suitable for various in vitro assays. Its thermal stability also allows for storage at room temperature, provided it is kept in a dry, inert environment to prevent degradation.

One of the most searched questions related to this compound is: "What are the applications of 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE in drug development?" The answer lies in its role as a pharmacophore in designing molecules that interact with proteins and receptors. For example, derivatives of this compound have shown promise in modulating inflammatory pathways and metabolic enzymes. Another trending query is: "Is CAS 91862-45-2 compatible with click chemistry?" Yes, its reactive groups can be leveraged for bioorthogonal reactions, a technique widely used in biomarker discovery and diagnostic imaging.

In the context of intellectual property, several patents cite 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE as a critical intermediate for proprietary compounds. This underscores its commercial value in the fine chemicals market. Furthermore, regulatory databases classify it as a non-hazardous substance under standard handling conditions, aligning with global safety protocols for laboratory chemicals.

As the scientific community continues to explore structure-activity relationships (SAR), 91862-45-2 remains a focal point for medicinal chemistry projects. Its adaptability to high-throughput screening platforms and combinatorial chemistry workflows further solidifies its relevance. For those seeking technical data sheets or synthetic protocols, reputable suppliers often provide detailed documentation to ensure reproducibility and compliance with industry standards.

In summary, 6-CHLORO-3-OXO-2,3-DIHYDRO-1H-ISOINDOLE-5-SULFONIC ACID AMIDE (CAS No. 91862-45-2) is a multifaceted compound with broad utility in life sciences and chemical manufacturing. Its structural features and reactivity make it indispensable for researchers aiming to innovate in drug design and material engineering. With ongoing studies and technological advancements, its applications are expected to expand, addressing some of the most pressing challenges in modern science.